Cas no 30098-17-0 (Benzenepentanoic acid, 2,5-dimethyl-)

• Product Name: Benzenepentanoic acid, 2,5-dimethyl-
• CAS No: 30098-17-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1441616
• PubChem ID: 11390129
• Update Time: 2025-04-20

Benzenepentanoic acid, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 2,5-dimethyl-
• 5-(2,5-dimethylphenyl)pentanoic Acid
• 30098-17-0
• SCHEMBL6207760
• SY364880

• Inchi： 1S/C13H18O2/c1-10-7-8-11(2)12(9-10)5-3-4-6-13(14)15/h7-9H,3-6H2,1-2H3,(H,14,15)
• InChI Key： LEHJMQZFHCYCCQ-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3